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Compound of Interest

Compound Name: Solvent Orange 45

Cat. No.: B1143906 Get Quote

Solvent Orange 45 is a synthetic dye classified under the solvent dye category, bearing the

Colour Index number 11700.[1][2] It is recognized for its application in coloring a variety of

materials, including wood stains, printing inks, paints, and plastics.[3][4][5] This technical guide

delves into the fundamental chemical properties of Solvent Orange 45, specifically its

molecular formula and weight, presenting the data in a clear, comparative format for

researchers, scientists, and professionals in drug development.

Molecular Composition and Weight
The molecular identity of Solvent Orange 45 is complex, with sources indicating it is a cobalt

complex. This results in variations in the reported molecular formula and weight, which can be

attributed to the representation of either the organic ligand alone or the final metal complex.

The table below summarizes the available data.

Parameter Value Source

Molecular Formula (Ligand) C16H14N4O5 [1][2][6]

Molecular Weight (Ligand) 342.31 g/mol [1][2][6]

Molecular Formula (Cobalt

Complex)

C32H24CoN8O10.H or

C32H27CoN8O10
[5][7]

Molecular Weight (Cobalt

Complex)
742.54 g/mol [5][7]
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It is crucial for researchers to consider the form of Solvent Orange 45 being referenced, as the

presence of cobalt significantly alters its molecular weight and chemical properties. The single

azo class structure of the organic component undergoes complexation with cobalt, typically in a

2:1 ligand-to-metal ratio.[2]

Synthesis Workflow
The manufacturing of Solvent Orange 45 involves a multi-step chemical synthesis process.

The logical relationship and workflow of this synthesis are illustrated in the diagram below. This

process begins with the diazotization of an aromatic amine, followed by a coupling reaction and

subsequent complexation with a cobalt salt.

Starting Materials Synthesis Steps Final Product

2-Amino-4-nitrophenol Diazotization

3-Oxo-N-phenylbutanamide
(Acetoacetanilide)

Azo Coupling Complexation with Cobalt Solvent Orange 45

Click to download full resolution via product page

Caption: Manufacturing workflow of Solvent Orange 45.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of Solvent Orange 45 are

proprietary to manufacturers and are not publicly available in the reviewed literature. However,

the general manufacturing method involves the diazotization of 2-Amino-4-nitrophenol and its
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subsequent coupling with 3-Oxo-N-phenylbutanamide. The resulting product is then complexed

with a cobalt agent, filtered, dried, and crushed to obtain the final dye.[2] For analytical

purposes, standard techniques such as spectroscopy and chromatography would be employed

to verify the structure and purity of the compound, though specific methodologies for Solvent
Orange 45 are not detailed in the available search results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

http://www.worlddyevariety.com/solvent-dyes/solvent-orange-45.html
https://www.benchchem.com/product/b1143906?utm_src=pdf-body
https://www.benchchem.com/product/b1143906?utm_src=pdf-body
https://www.benchchem.com/product/b1143906?utm_src=pdf-custom-synthesis
https://www.dyestuff.co.in/solvent-orange-45-7768361.html
http://www.worlddyevariety.com/solvent-dyes/solvent-orange-45.html
https://www.dubayrox.com/product/solvent-orange-45/
https://www.epsilonpigments.com/solvent-dyes/metal-complex-solvent-dyes/Solvent-Orange-45.html
https://www.colorbloomdyes.com/metal-complex-solvent-dyes1/powder/solvent-orange-45.html
https://www.colorbloomdyes.com/metal-complex-solvent-dyes1/powder/solvent-orange-45.html
https://www.dyestuff.co.in/solvent-orange-45--5057938.html
https://www.dyestuff.co.in/solvent-orange-45--5057938.html
https://www.echemi.com/products/temppid160628000824-solvent-orange-45.html
https://www.benchchem.com/product/b1143906#molecular-formula-and-weight-of-solvent-orange-45
https://www.benchchem.com/product/b1143906#molecular-formula-and-weight-of-solvent-orange-45
https://www.benchchem.com/product/b1143906#molecular-formula-and-weight-of-solvent-orange-45
https://www.benchchem.com/product/b1143906#molecular-formula-and-weight-of-solvent-orange-45
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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